Cas no 351002-91-0 (1-(bromomethyl)-4-ethynylbenzene)

• Product Name: 1-(bromomethyl)-4-ethynylbenzene
• CAS No: 351002-91-0
• MF: C₉H₇Br
• MW: 195.055881738663
• MDL: MFCD18968509
• CID: 302864
• PubChem ID: 53426610
• Update Time: 2025-04-19

1-(bromomethyl)-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(bromomethyl)-4-ethynyl-
• 4-ETHYNYLBENZYL BROMIDE
• 1-(bromomethyl)-4-ethynylbenzene
• EN300-1916578
• SY253572
• SCHEMBL1253137
• MFCD18968509
• Benzene, 1-(bromomethyl)-4-ethynyl-
• VLEIHGWNFJPIPO-UHFFFAOYSA-N
• DTXSID90699285
• 351002-91-0
• DB-097627
• DTXCID50650034

• MDL： MFCD18968509
• Inchi： 1S/C9H7Br/c1-2-8-3-5-9(7-10)6-4-8/h1,3-6H,7H2
• InChI Key： VLEIHGWNFJPIPO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 193.97311
• Monoisotopic Mass: 193.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 35-38 °C
• Boiling Point: 234.1±23.0 °C at 760 mmHg
• Flash Point: 97.8±17.0 °C
• PSA: 0
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(bromomethyl)-4-ethynylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides